Cas no 1264042-71-8 (1-(4-Fluorophenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-(4-Fluorophenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid
• CAS No: 1264042-71-8
• MF: C₁₆H₁₃FN₂O₂
• MW: 284.285027265549
• CID: 4692276
• Update Time: 2025-06-11

1-(4-Fluorophenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-Fluorophenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid

• Inchi： 1S/C16H13FN2O2/c17-12-6-8-13(9-7-12)19-15(10-14(18-19)16(20)21)11-4-2-1-3-5-11/h1-9,15H,10H2,(H,20,21)
• InChI Key： UXDQLYJLYPICLF-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C(C2C=CC=CC=2)CC(C(=O)O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 413
• Topological Polar Surface Area: 52.9

Additional information on 1-(4-Fluorophenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid

Professional Introduction to 1-(4-Fluorophenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic Acid (CAS No. 1264042-71-8)

1-(4-Fluorophenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid, identified by its CAS number 1264042-71-8, is a significant compound in the realm of pharmaceutical chemistry. This heterocyclic organic molecule has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both fluorophenyl and phenyl substituents in its molecular framework imparts distinct electronic and steric characteristics, making it a versatile scaffold for medicinal chemists.

The compound belongs to the pyrazole class of heterocycles, which are known for their broad spectrum of biological activities. Pyrazoles have been extensively studied for their roles as intermediates in the synthesis of various pharmacologically active agents. The specific arrangement of functional groups in 1-(4-Fluorophenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid suggests that it may exhibit inhibitory effects on certain enzymes and receptors, thereby serving as a promising candidate for therapeutic intervention.

In recent years, the pharmaceutical industry has seen a surge in the exploration of fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity. The fluorophenyl moiety in this compound is particularly noteworthy, as fluorine atoms can significantly influence the pharmacokinetic properties of a drug molecule. This feature has made 1-(4-Fluorophenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid a subject of intense interest among researchers aiming to develop novel therapeutics.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the phenyl group at the 5-position and the carboxylic acid functionality at the 3-position further complicates the synthetic pathway. However, advancements in synthetic methodologies have made it possible to produce this compound with high yield and purity, facilitating its use in downstream applications.

The biological activity of 1-(4-Fluorophenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid has been evaluated in various preclinical studies. These studies have revealed potential therapeutic effects against a range of diseases, including cancer and inflammatory disorders. The compound's ability to interact with biological targets such as kinases and transcription factors makes it a valuable tool for drug discovery. Furthermore, its structural similarity to known pharmacophores suggests that it may be optimized to develop more effective drugs with improved efficacy and safety profiles.

The role of computational chemistry in the study of this compound cannot be overstated. Molecular modeling techniques have been employed to predict the binding interactions between 1-(4-Fluorophenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid and its biological targets. These simulations have provided insights into the compound's mechanism of action and have guided the design of analogs with enhanced biological activity. The integration of experimental data with computational predictions has accelerated the drug discovery process significantly.

In conclusion, 1-(4-Fluorophenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid (CAS No. 1264042-71-8) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation drugs.